3-(3-Methyl-pyrazin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
CAS No.:
Cat. No.: VC13432615
Molecular Formula: C16H25N3O3
Molecular Weight: 307.39 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H25N3O3 |
|---|---|
| Molecular Weight | 307.39 g/mol |
| IUPAC Name | tert-butyl 3-[(3-methylpyrazin-2-yl)oxymethyl]piperidine-1-carboxylate |
| Standard InChI | InChI=1S/C16H25N3O3/c1-12-14(18-8-7-17-12)21-11-13-6-5-9-19(10-13)15(20)22-16(2,3)4/h7-8,13H,5-6,9-11H2,1-4H3 |
| Standard InChI Key | PNIIUKGJFNWYCR-UHFFFAOYSA-N |
| SMILES | CC1=NC=CN=C1OCC2CCCN(C2)C(=O)OC(C)(C)C |
| Canonical SMILES | CC1=NC=CN=C1OCC2CCCN(C2)C(=O)OC(C)(C)C |
Introduction
3-(3-Methyl-pyrazin-2-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester is a synthetic organic compound with potential applications in pharmaceutical and chemical research. This compound is identified by its molecular formula and a molecular weight of 307.39 g/mol . It is registered under PubChem CID 60137780 and has been studied for its structural and chemical properties.
Synthesis and Characterization
The synthesis of this compound typically involves the reaction of piperidine derivatives with pyrazine-based intermediates, followed by esterification using tert-butyl groups. The exact synthetic pathway may vary depending on the desired purity and yield.
Characterization Techniques:
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NMR Spectroscopy: Used to confirm the structural integrity of the piperidine and pyrazine moieties.
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Mass Spectrometry (MS): Provides molecular weight confirmation.
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FTIR Spectroscopy: Identifies functional groups such as esters and ethers.
Potential Applications
Although specific biological or industrial applications for this compound are not well-documented, its structural features suggest potential roles in:
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Pharmaceutical Research: The presence of a piperidine ring makes it a candidate for drug discovery, particularly in targeting neurological pathways.
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Chemical Intermediates: It may serve as a precursor in the synthesis of more complex molecules.
Related Compounds
Several related compounds have been synthesized and studied for comparison:
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tert-Butyl 3-[((3-methylpyrazin-2-yl)amino)methyl]piperidine-1-carboxylate (PubChem CID: 60137156), which features an amino group instead of an oxymethyl linkage .
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tert-Butyl 3-{[(1-pyrazin-2-ylethyl)amino]methyl}piperidine-1-carboxylate, another derivative with slight modifications to the pyrazine moiety .
Safety and Handling
As with many synthetic organic compounds, safety data for this compound should be consulted before handling. General precautions include:
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Use of personal protective equipment (PPE).
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Proper ventilation in laboratory settings.
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Safe storage away from heat or reactive chemicals.
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